Cas no 1903660-36-5 (5-Bromo-2-((1-((5-chloro-2-methoxyphenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine)

• Product Name: 5-Bromo-2-((1-((5-chloro-2-methoxyphenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine
• CAS No: 1903660-36-5
• MF: C₁₆H₁₆BrClN₂O₄S
• MW: 447.731241226196
• CID: 6405757
• PubChem ID: 92089465
• Update Time: 2025-06-09

5-Bromo-2-((1-((5-chloro-2-methoxyphenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-[1-(5-chloro-2-methoxyphenyl)sulfonylpyrrolidin-3-yl]oxypyridine
• 1903660-36-5
• AKOS025351994
• F6476-2289
• 5-bromo-2-{[1-(5-chloro-2-methoxybenzenesulfonyl)pyrrolidin-3-yl]oxy}pyridine
• 5-bromo-2-((1-((5-chloro-2-methoxyphenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine
• 5-Bromo-2-((1-((5-chloro-2-methoxyphenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine

• Inchi： 1S/C16H16BrClN2O4S/c1-23-14-4-3-12(18)8-15(14)25(21,22)20-7-6-13(10-20)24-16-5-2-11(17)9-19-16/h2-5,8-9,13H,6-7,10H2,1H3
• InChI Key： DHBZDOJTOMDZBE-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C=C1)OC1CCN(C1)S(C1C=C(C=CC=1OC)Cl)(=O)=O

Computed Properties

• Exact Mass: 445.97027g/mol
• Monoisotopic Mass: 445.97027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 547
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 77.1Ų

Additional information on 5-Bromo-2-((1-((5-chloro-2-methoxyphenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine

Comprehensive Overview of 5-Bromo-2-((1-((5-chloro-2-methoxyphenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine (CAS No. 1903660-36-5)

The compound 5-Bromo-2-((1-((5-chloro-2-methoxyphenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine (CAS No. 1903660-36-5) is a sophisticated heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique structural features, including a pyridine core substituted with a bromo group and a pyrrolidine moiety linked via an ether bond, make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given its structural resemblance to known bioactive molecules.

In recent years, the demand for novel small-molecule drugs has surged, driven by the need for targeted therapies in oncology, neurology, and immunology. The compound 5-Bromo-2-((1-((5-chloro-2-methoxyphenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine aligns with this trend, as its sulfonyl and methoxy functionalities are often associated with enhanced bioavailability and metabolic stability. These attributes are critical for drug discovery professionals who are exploring next-generation treatments for complex diseases.

The synthesis of CAS No. 1903660-36-5 involves multi-step organic reactions, including Suzuki coupling, sulfonylation, and etherification. These methods are well-documented in the literature, but optimizing the yield and purity remains a focus for synthetic chemists. The compound's molecular weight and logP values suggest favorable ADME properties, which are essential for preclinical development. Additionally, its solubility in common organic solvents like DMSO and methanol facilitates further biological testing.

One of the most searched questions in AI-driven drug discovery platforms is: "What are the potential applications of bromo- and chloro-substituted heterocycles in medicine?" This compound provides a compelling answer, as its halogenated structure is often leveraged to improve binding affinity to biological targets. Moreover, the pyrrolidine ring introduces conformational rigidity, which can enhance selectivity—a hot topic in precision medicine discussions.

From an SEO perspective, keywords like "kinase inhibitor scaffold", "sulfonamide derivatives", and "pyridine-based therapeutics" are highly relevant to this compound. These terms align with current trends in computational chemistry and fragment-based drug design, where researchers prioritize molecules with modular architectures. The inclusion of CAS No. 1903660-36-5 in chemical databases has also increased its visibility among high-throughput screening (HTS) campaigns.

In conclusion, 5-Bromo-2-((1-((5-chloro-2-methoxyphenyl)sulfonyl)pyrrolidin-3-yl)oxy)pyridine represents a versatile building block for pharmaceutical innovation. Its combination of halogen atoms, sulfonamide linkage, and ether bridge offers a rich chemical space for derivatization. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in addressing unmet medical needs.